Cas no 2022297-90-9 (3,3-dimethylpentane-1-sulfonamide)
3,3-dimethylpentane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3,3-dimethylpentane-1-sulfonamide
-
- MDL: MFCD30537701
- Inchi: 1S/C7H17NO2S/c1-4-7(2,3)5-6-11(8,9)10/h4-6H2,1-3H3,(H2,8,9,10)
- InChI Key: FTJNVHKAJBWNBM-UHFFFAOYSA-N
- SMILES: C(S(N)(=O)=O)CC(C)(C)CC
3,3-dimethylpentane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-264016-1g |
3,3-dimethylpentane-1-sulfonamide |
2022297-90-9 | 95% | 1g |
$1057.0 | 2023-09-14 | |
| Enamine | EN300-264016-5g |
3,3-dimethylpentane-1-sulfonamide |
2022297-90-9 | 95% | 5g |
$3065.0 | 2023-09-14 | |
| Enamine | EN300-264016-10g |
3,3-dimethylpentane-1-sulfonamide |
2022297-90-9 | 95% | 10g |
$4545.0 | 2023-09-14 | |
| Ambeed | A860621-1g |
3,3-Dimethylpentane-1-sulfonamide |
2022297-90-9 | 95% | 1g |
$1011.0 | 2024-04-22 | |
| Enamine | EN300-264016-0.05g |
3,3-dimethylpentane-1-sulfonamide |
2022297-90-9 | 95% | 0.05g |
$245.0 | 2024-06-18 | |
| Enamine | EN300-264016-0.1g |
3,3-dimethylpentane-1-sulfonamide |
2022297-90-9 | 95% | 0.1g |
$366.0 | 2024-06-18 | |
| Enamine | EN300-264016-0.25g |
3,3-dimethylpentane-1-sulfonamide |
2022297-90-9 | 95% | 0.25g |
$524.0 | 2024-06-18 | |
| Enamine | EN300-264016-0.5g |
3,3-dimethylpentane-1-sulfonamide |
2022297-90-9 | 95% | 0.5g |
$824.0 | 2024-06-18 | |
| Enamine | EN300-264016-1.0g |
3,3-dimethylpentane-1-sulfonamide |
2022297-90-9 | 95% | 1.0g |
$1057.0 | 2024-06-18 | |
| Enamine | EN300-264016-2.5g |
3,3-dimethylpentane-1-sulfonamide |
2022297-90-9 | 95% | 2.5g |
$2071.0 | 2024-06-18 |
3,3-dimethylpentane-1-sulfonamide Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 3,3-dimethylpentane-1-sulfonamide
Introduction to 3,3-dimethylpentane-1-sulfonamide (CAS No. 2022297-90-9)
3,3-dimethylpentane-1-sulfonamide, identified by the Chemical Abstracts Service (CAS) number 2022297-90-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the sulfonamide class, which is well-known for its broad spectrum of biological activities and applications in medicinal chemistry. The presence of a sulfonamide group at the terminal carbon of a branched aliphatic chain makes this molecule particularly intriguing for further exploration.
The molecular structure of 3,3-dimethylpentane-1-sulfonamide consists of a five-carbon chain with two methyl groups attached to the third carbon, creating a highly branched isomer. This structural feature contributes to its distinct physicochemical properties, such as solubility, stability, and reactivity, which are critical factors in its potential applications. The sulfonamide moiety (-SO₂NH₂) is a key pharmacophore that interacts with biological targets, making this compound a valuable scaffold for drug design and development.
In recent years, sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide group can form hydrogen bonds with biological molecules, enhancing binding affinity and therapeutic efficacy. 3,3-dimethylpentane-1-sulfonamide represents an interesting derivative that may exhibit novel biological activities due to its unique steric environment. Researchers have been exploring its potential as an intermediate in synthesizing more complex pharmacological agents.
One of the most promising areas of research involving 3,3-dimethylpentane-1-sulfonamide is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. The sulfonamide group can be modified to create specific interactions with the active site of kinases, leading to the development of potent inhibitors. Preliminary studies have shown that derivatives of this compound may exhibit inhibitory effects on certain kinases, making them candidates for further investigation.
Additionally, the compound has shown potential in the field of materials science. Its ability to form stable complexes with metal ions makes it useful in designing coordination polymers and metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and separation technologies. The branched structure of 3,3-dimethylpentane-1-sulfonamide provides a unique framework for constructing these materials, offering new possibilities for their design and functionality.
The synthesis of 3,3-dimethylpentane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to optimize the process. These methods not only improve efficiency but also minimize byproduct formation, making the synthesis more sustainable.
Recent advancements in computational chemistry have also contributed to the understanding of 3,3-dimethylpentane-1-sulfonamide's properties. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This information is crucial for designing derivatives with enhanced potency and selectivity. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.
The pharmaceutical industry has taken note of the potential applications of 3,3-dimethylpentane-1-sulfonamide and is actively investigating its use in various therapeutic areas. Clinical trials are being planned to evaluate its safety and efficacy in treating specific diseases. The compound's unique structural features make it a promising candidate for developing new drugs that address unmet medical needs.
In conclusion,3,3-dimethylpentane-1-sulfonamide (CAS No. 2022297-90-9) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structure and functional properties make it an attractive scaffold for drug design and material development. Ongoing research efforts are expected to uncover new applications for this compound in the near future.
2022297-90-9 (3,3-dimethylpentane-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)